Cas no 81446-26-6 (6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R))

• Product name: 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
• CAS No: 81446-26-6
• MF: C₂₇H₃₂O₁₅
• MW: 596.534
• CID: 2004344
• PubChem ID: 14427359

6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Chemical and Physical Properties

Names and Identifiers

• 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
• DTXSID201112373
• 81446-26-6
• 4H-1-Benzopyran-4-one, 6,8-di-I(2)-D-glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R)-

• Inchi： InChI=1S/C27H32O15/c28-6-12-17(32)21(36)23(38)26(41-12)15-19(34)14-10(31)5-11(8-1-3-9(30)4-2-8)40-25(14)16(20(15)35)27-24(39)22(37)18(33)13(7-29)42-27/h1-4,11-13,17-18,21-24,26-30,32-39H,5-7H2
• InChI Key： KLDARLGFVGIIIL-UHFFFAOYSA-N
• SMILES： OCC1OC(C(O)C(O)C1O)c1c(O)c(C2OC(CO)C(O)C(O)C2O)c2OC(CC(=O)c2c1O)c1ccc(O)cc1

Computed Properties

• Exact Mass: 596.17412031g/mol
• Monoisotopic Mass: 596.17412031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 267Ų